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hancinol hancinol
Brand Name: Vulcanchem
CAS No.: 108864-50-2
VCID: VC0008731
InChI: InChI=1S/C22H28O5/c1-7-10-22-12-17(27-6)21(3,24)19(20(22)23)18(13(22)2)14-8-9-15(25-4)16(11-14)26-5/h7-9,11-13,18-19,24H,1,10H2,2-6H3/t13-,18?,19-,21-,22+/m0/s1
SMILES: CC1C(C2C(=O)C1(C=C(C2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC
Molecular Formula: C22H28O5
Molecular Weight: 372.5 g/mol

hancinol

CAS No.: 108864-50-2

Main Products

VCID: VC0008731

Molecular Formula: C22H28O5

Molecular Weight: 372.5 g/mol

hancinol - 108864-50-2

CAS No. 108864-50-2
Product Name hancinol
Molecular Formula C22H28O5
Molecular Weight 372.5 g/mol
IUPAC Name (1S,4R,5R,7S)-6-(3,4-dimethoxyphenyl)-4-hydroxy-3-methoxy-4,7-dimethyl-1-prop-2-enylbicyclo[3.2.1]oct-2-en-8-one
Standard InChI InChI=1S/C22H28O5/c1-7-10-22-12-17(27-6)21(3,24)19(20(22)23)18(13(22)2)14-8-9-15(25-4)16(11-14)26-5/h7-9,11-13,18-19,24H,1,10H2,2-6H3/t13-,18?,19-,21-,22+/m0/s1
Standard InChIKey JBYGAWPYVWTNRG-KTHGADAFSA-N
Isomeric SMILES C[C@H]1C([C@H]2C(=O)[C@@]1(C=C([C@]2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC
SMILES CC1C(C2C(=O)C1(C=C(C2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC
Canonical SMILES CC1C(C2C(=O)C1(C=C(C2(C)O)OC)CC=C)C3=CC(=C(C=C3)OC)OC
Synonyms 1'-allyl-7-(3,4-dimethoxyphenyl)-4'-hydroxy-5'-methoxy-8-methyl-2'-oxobicyclo (3.2.1) oct-5'-ene
hancinol
PubChem Compound 176097
Last Modified Nov 11 2021
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